N-(2-((3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl)phenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-[2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl]-2-oxo-1H-pyridine-3-carboxamide
• InChI: InChI=1S/C18H16N4O3/c23-17-13(5-3-9-19-17)18(24)20-14-6-2-1-4-12(14)10-15-21-16(22-25-15)11-7-8-11/h1-6,9,11H,7-8,10H2,(H,19,23)(H,20,24)
• InChI Key: CVMSMIGMFXEIOY-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NOC(=N2)CC3=CC=CC=C3NC(=O)C4=CC=CNC4=O
• Molecular Formula: C18H16N4O3
• Molecular Weight: 336.3 g/mol

Description

“N-(2-((3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl)phenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide” is a chemical compound. It exhibits diverse applications in various fields due to its unique structure and properties.

Synthesis Analysis

The synthesis of similar compounds involves the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature. This method allows obtaining structurally diverse substituted anilines bearing the 1,2,4-oxadiazole motif in moderate to excellent yields without the utilization of protective groups.

Molecular Structure Analysis

The molecular structure of similar compounds can be represented by the SMILES string C1(C2CC2)=NOC(CC3CNCCO3)=N1. The empirical formula is C10H15N3O2 and the molecular weight is 209.25.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds include a molecular weight of 209.25. The compound is a solid.

Scientific Research Applications

Anticancer Activity

Compounds with the 1,2,4-oxadiazole moiety have been investigated for their anticancer properties. For instance, a series of substituted N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides demonstrated moderate to excellent anticancer activity against several cancer cell lines, such as MCF-7 (breast cancer), A549 (lung cancer), Colo-205 (colon cancer), and A2780 (ovarian cancer) (Ravinaik et al., 2021).

Antidiabetic Screening

The dihydropyrimidine derivatives, including N-substituted-6-methyl-4-{4-[5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl]methoxyphenyl}-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamides, have been synthesized and evaluated for their in vitro antidiabetic activity, demonstrating potential as α-amylase inhibitors (Lalpara et al., 2021).

Anti-Inflammatory and Anti-Cancer Agents

The synthesis of novel substituted N-[4(5-methyl/phenyl-1,3,4-oxadiazol-2-yl)-3,6-dihydropyridin-1(2H)-yl] benzamide/benzene sulfonamides has been reported, with these compounds evaluated for their anti-inflammatory and anticancer activities. This research highlights the therapeutic potential of molecules containing dihydropyridine and oxadiazole motifs (Gangapuram & Redda, 2009).

Tuberculostatic Activity

Compounds incorporating the 1,3,4-oxadiazole structure have been synthesized and tested for their tuberculostatic activity, indicating the potential of these molecules in developing treatments against tuberculosis (Foks et al., 2004).